3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-methoxy-4-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C18H19NO5S/c1-24-17-12-14(18(20)21)7-8-16(17)13-5-4-6-15(11-13)25(22,23)19-9-2-3-10-19/h4-8,11-12H,2-3,9-10H2,1H3,(H,20,21)
• InChI Key: BBWSHCWWQLLBOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C18H19NO5S
• DSSTOX Substance ID: DTXSID00692323
• Molecular Weight: 361.4 g/mol
• CAS RN: 1261941-06-3

Description

3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (3M4PBS) is a powerful synthetic compound with multiple applications in scientific research. It is a white crystalline solid with a molecular weight of 397.45 g/mol and a melting point of 145-150°C. 3M4PBS has been used in a variety of experiments and is known to have a range of biochemical and physiological effects.

Scientific Research Applications

3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme pyrrolidinyl-sulfonylphenyl isocyanate hydrolase (PSPH) in experiments to study the enzyme’s structure and function. It has also been used in studies of the drug-metabolizing enzyme cytochrome P450 (CYP) and its role in the metabolism of drugs. 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has also been used as a reagent for the synthesis of various compounds, including polymers-based nanocomposites.

Mechanism of Action

3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is a substrate for the enzyme PSPH, which catalyzes the hydrolysis of the pyrrolidinylsulfonyl group from the 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% molecule. The hydrolysis of the pyrrolidinylsulfonyl group releases 4-methoxybenzoic acid, which is then further metabolized by CYP enzymes.
Biochemical and Physiological Effects
The hydrolysis of 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% by PSPH is thought to be involved in the regulation of drug metabolism in the body. Studies have also shown that 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can act as an inhibitor of CYP enzymes, which can affect the metabolism of drugs in the body. In addition, 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The use of 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and it is stable under a variety of conditions. It is also soluble in a range of organic solvents, making it easy to use in experiments. However, 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be toxic in high concentrations, so care should be taken when handling it.

Future Directions

There are a number of potential future directions for the use of 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. It could be used in further studies of the enzyme PSPH and its role in drug metabolism. It could also be used in the synthesis of new compounds, such as polymers-based nanocomposites. Additionally, 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used in studies of its anti-inflammatory and antioxidant properties. Finally, 3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% could be used in the development of new drugs, such as inhibitors of CYP enzymes.

Synthesis Methods

3-Methoxy-4-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized from the reaction of 4-methoxybenzoic acid with 3-(pyrrolidinylsulfonyl)phenyl isocyanate in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) at a temperature of 70-80°C. The reaction is typically carried out in a sealed tube, and the product is then purified by recrystallization.